(Z)-7-((3,5-dimethylpiperidin-1-yl)methyl)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(3,5-dimethylpiperidin-1-yl)methyl]-6-hydroxy-2-[(5-methylfuran-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C22H25NO4/c1-13-8-14(2)11-23(10-13)12-18-19(24)7-6-17-21(25)20(27-22(17)18)9-16-5-4-15(3)26-16/h4-7,9,13-14,24H,8,10-12H2,1-3H3/b20-9-
• InChI Key: YMUCZYAOTJBNPJ-UKWGHVSLSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=C(C=CC3=C2OC(=CC4=CC=C(O4)C)C3=O)O)C
• Isomeric SMILES: CC1CC(CN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(O4)C)/C3=O)O)C
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol

Description

(Z)-7-((3,5-dimethylpiperidin-1-yl)methyl)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.445. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Imaging Applications

One study discusses the synthesis of a compound with a similar structural motif, designed as a potential PET (Positron Emission Tomography) probe for imaging the enzyme PIM1. The compound synthesized demonstrated potent and selective inhibition properties, highlighting its potential application in medical imaging and cancer research (Gao, Wang, Miller, & Zheng, 2013).

Optical and Fluorescence Properties

Another research area involves the synthesis of aurone derivatives and their crystal structure, single- and two-photon related absorption, and fluorescence properties. Such compounds, pumped by a laser in the femtosecond regime, exhibit strong yellow-green two-photon excited fluorescence, indicating their potential use in high-resolution imaging and photodynamic therapy (Ma, Sun, Cao, Chen, Liu, & Fang, 2013).

Pharmacological Activities

Further research on furanyl derivatives derived from red seaweed demonstrated potential pharmacological activities, including anti-inflammatory and antioxidative effects. These findings suggest applications in drug development, especially for conditions involving inflammation and oxidative stress (Makkar & Chakraborty, 2018).